Cas no 872850-13-0 (Piperidine, 4-methyl-4-[2-[[4-(methylsulfonyl)phenyl]sulfonyl]ethyl]-)
872850-13-0 structure
Product Name:Piperidine, 4-methyl-4-[2-[[4-(methylsulfonyl)phenyl]sulfonyl]ethyl]-
CAS No:872850-13-0
MF:C15H23NO4S2
MW:345.477421998978
CID:1871737
PubChem ID:69263845
Update Time:2025-04-21
Piperidine, 4-methyl-4-[2-[[4-(methylsulfonyl)phenyl]sulfonyl]ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 4-methyl-4-[2-[[4-(methylsulfonyl)phenyl]sulfonyl]ethyl]-
- SCHEMBL4974334
- RAWIRTODIWRWPI-UHFFFAOYSA-N
- 4-methyl-4-(2-{[4-(methylsulfonyl)phenyl]sulfonyl}ethyl)piperidine
- DB-183767
- 872850-13-0
- 4-(2-(4-(Methylsulfonyl)phenylsulfonyl)ethyl)-4-methylpiperidine
-
- Inchi: 1S/C15H23NO4S2/c1-15(7-10-16-11-8-15)9-12-22(19,20)14-5-3-13(4-6-14)21(2,17)18/h3-6,16H,7-12H2,1-2H3
- InChI Key: RAWIRTODIWRWPI-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)S(C)(=O)=O)(CCC1(C)CCNCC1)(=O)=O
Computed Properties
- Exact Mass: 345.10685056Da
- Monoisotopic Mass: 345.10685056Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 558
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 97.1Ų
Piperidine, 4-methyl-4-[2-[[4-(methylsulfonyl)phenyl]sulfonyl]ethyl]- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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